Cas no 654-19-3 (1H-BENZOTRIAZOLE-1-BUTANOIC ACID)

• Product Name: 1H-BENZOTRIAZOLE-1-BUTANOIC ACID
• CAS No: 654-19-3
• MF: C₁₀H₁₁N₃O₂
• MW: 205.213241815567
• CID: 3217442
• PubChem ID: 3372246
• Update Time: 2025-05-19

1H-BENZOTRIAZOLE-1-BUTANOIC ACID Chemical and Physical Properties

Names and Identifiers

• 1H-BENZOTRIAZOLE-1-BUTANOIC ACID
• 4-(1H-benzo[d][1,2,3]triazol-1-yl)butanoic acid
• 4-(1H-1,2,3-Benzotriazol-1-yl)butanoic acid
• 4-(1,2,3-BENZOTRIAZOL-1-YL)BUTANOIC ACID
• MFCD00967068
• DTXSID60875918
• 1-(3-CARBOXYPROPYL)BENZOTRIAZOLE
• 4-(benzotriazol-1-yl)butanoic acid
• CS-0095283
• 4-(1H-Benzo[d][1,2,3]triazol-1-yl)butanoicacid
• 654-19-3
• AKOS009318665
• CS-16319
• N16858

• Inchi： 1S/C10H11N3O2/c14-10(15)6-3-7-13-9-5-2-1-4-8(9)11-12-13/h1-2,4-5H,3,6-7H2,(H,14,15)
• InChI Key： HGBQMURNSXYASM-UHFFFAOYSA-N
• SMILES： OC(CCCN1C2C=CC=CC=2N=N1)=O

Computed Properties

• Exact Mass: 205.085126602g/mol
• Monoisotopic Mass: 205.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 68Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzotriazoles

Additional information on 1H-BENZOTRIAZOLE-1-BUTANOIC ACID

1H-BENZOTRIAZOLE-1-BUTANOIC ACID (CAS No. 654-19-3): A Comprehensive Overview

1H-BENZOTRIAZOLE-1-BUTANOIC ACID (CAS No. 654-19-3) is a compound of significant interest in the fields of organic chemistry, materials science, and pharmaceutical research. This compound, also referred to as benzotriazole butanoic acid, combines the structural features of a benzotriazole ring with a butanoic acid moiety, making it a versatile molecule with potential applications in various industries. The benzotriazole core is known for its aromatic stability and ability to coordinate with metal ions, while the butanoic acid group introduces carboxylic acid functionality, enhancing its chemical reactivity and versatility.

The synthesis of 1H-BENZOTRIAZOLE-1-BUTANOIC ACID typically involves multi-step organic reactions, often utilizing benzotriazole derivatives as starting materials. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, which is crucial for its broader application in research and industry. The compound's structure allows for further functionalization, such as esterification or amidation, opening up possibilities for tailored chemical properties.

One of the most notable applications of benzotriazole butanoic acid is in the field of materials science, where it serves as a precursor for advanced materials such as coordination polymers and metal-organic frameworks (MOFs). These materials are highly sought after due to their potential in gas storage, catalysis, and sensing technologies. The ability of the benzotriazole ring to act as a ligand facilitates the formation of stable metal complexes, which are essential for these applications.

In the pharmaceutical industry, 1H-BENZOTRIAZOLE-1-BUTANOIC ACID has shown promise as a building block for drug discovery. Its structure can be modified to create bioactive molecules with potential therapeutic effects. Recent studies have explored its role in inhibiting certain enzymes and its potential as an anti-inflammatory agent. The compound's unique combination of aromaticity and acidic functionality makes it an attractive candidate for medicinal chemistry research.

The environmental impact of benzotriazole butanoic acid has also been a topic of interest. Researchers have investigated its biodegradability and toxicity profiles to assess its safety for industrial use. Preliminary findings suggest that under controlled conditions, the compound exhibits moderate biodegradability, which is favorable for its application in eco-friendly processes.

From a structural standpoint, benzotriazole butanoic acid features a planar aromatic system with conjugated double bonds, contributing to its stability and electronic properties. The presence of nitrogen atoms within the benzotriazole ring enhances its ability to participate in hydrogen bonding and coordination interactions, further expanding its chemical utility.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of 1H-BENZOTRIAZOLE-1-BUTANOIC ACID. Quantum mechanical calculations have revealed key molecular orbitals responsible for its reactivity towards nucleophilic and electrophilic attack, guiding researchers in designing more efficient synthetic pathways and applications.

In summary, benzotriazole butanoic acid (CAS No. 654-19-3) stands out as a multifaceted compound with diverse applications across various scientific domains. Its unique chemical structure, combined with recent research breakthroughs, positions it as a valuable tool in both academic and industrial settings.